Cas no 133572-05-1 (ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate)

Ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate is a synthetic ester compound featuring a conjugated butenoate moiety linked to a 2-methoxyphenyl group. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of fine chemicals and pharmaceuticals. The α,β-unsaturated ester functionality allows for Michael additions or other nucleophilic reactions, while the methoxy-substituted aromatic ring enhances electronic modulation for further derivatization. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity in synthetic pathways. The compound is typically characterized by high purity and stability under standard storage conditions, making it a reliable building block for complex molecular architectures.

ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate structure

133572-05-1 structure

Product name:ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate

CAS No:133572-05-1

MF:C₁₃H₁₆O₃

MW:220.264344215393

CID:6467704

PubChem ID:24148556

ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

- PK04_181126
- ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate
- 133572-05-1
- EN300-1460193
- Inchi： 1S/C13H16O3/c1-4-16-13(14)9-10(2)11-7-5-6-8-12(11)15-3/h5-9H,4H2,1-3H3/b10-9+
- InChI Key： RBDZBRVPLDRFTP-MDZDMXLPSA-N
- SMILES： O(C)C1C=CC=CC=1/C(=C/C(=O)OCC)/C

Computed Properties

Exact Mass: 220.109944368g/mol
Monoisotopic Mass: 220.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 35.5Å²

ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1460193-0.25g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	0.25g	$723.0	2023-05-23
Enamine	EN300-1460193-10.0g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	10g	$3376.0	2023-05-23
Enamine	EN300-1460193-1.0g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	1g	$785.0	2023-05-23
Enamine	EN300-1460193-0.1g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	0.1g	$691.0	2023-05-23
Enamine	EN300-1460193-2.5g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	2.5g	$1539.0	2023-05-23
Enamine	EN300-1460193-0.5g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	0.5g	$754.0	2023-05-23
Enamine	EN300-1460193-5.0g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	5g	$2277.0	2023-05-23
Enamine	EN300-1460193-0.05g	ethyl (2E)-3-(2-methoxyphenyl)but-2-enoate	133572-05-1	0.05g	$660.0	2023-05-23